Cas no 130562-16-2 ((αS,1'S)-N-(1-Phenylethyl)-2-fluoro-α-methylphenylmethylamine)

(αS,1'S)-N-(1-Phenylethyl)-2-fluoro-α-methylphenylmethylamine structure
130562-16-2 structure
Product Name:(αS,1'S)-N-(1-Phenylethyl)-2-fluoro-α-methylphenylmethylamine
CAS No:130562-16-2
MF:C16H18FN
MW:243.319227695465
CID:3037295
PubChem ID:14643107
Update Time:2025-04-21

(αS,1'S)-N-(1-Phenylethyl)-2-fluoro-α-methylphenylmethylamine Chemical and Physical Properties

Names and Identifiers

    • (αS,1'S)-N-(1-Phenylethyl)-2-fluoro-α-methylphenylmethylamine
    • (S)-1-phenyl-N-((S)-1-(2-(fluoro)phenyl)ethyl)ethanamine; (S)-1-(2-methoxyphenyl)-N-[(S)-1-phenylethyl]ethanamine
    • (S)-1-(2-Fluorophenyl)-N-((S)-1-phenylethyl)ethan-1-amine
    • 130562-16-2
    • Inchi: 1S/C16H18FN/c1-12(14-8-4-3-5-9-14)18-13(2)15-10-6-7-11-16(15)17/h3-13,18H,1-2H3/t12-,13-/m0/s1
    • InChI Key: ZZXAHUZHXSXCSK-STQMWFEESA-N
    • SMILES: FC1C=CC=CC=1[C@H](C)N[C@@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 243.14200
  • Monoisotopic Mass: 243.142327740Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 4.62840

(αS,1'S)-N-(1-Phenylethyl)-2-fluoro-α-methylphenylmethylamine Related Literature

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